Cas no 68959-28-4 (2H-Pyran-2-one,6-(3Z)-3-hexen-1-yltetrahydro-)
68959-28-4 structure
Product Name:2H-Pyran-2-one,6-(3Z)-3-hexen-1-yltetrahydro-
CAS No:68959-28-4
MF:C11H18O2
MW:182.259423732758
CID:511352
PubChem ID:11969488
Update Time:2025-04-19
2H-Pyran-2-one,6-(3Z)-3-hexen-1-yltetrahydro- Chemical and Physical Properties
Names and Identifiers
-
- 2H-Pyran-2-one,6-(3Z)-3-hexen-1-yltetrahydro-
- 5-HYDROXY-8-UNDECENOIC ACID DELTA-LACTONE
- 6-[(Z)-hex-3-enyl]oxan-2-one
- 5-Hydroxy-cis-8-undecenoic acid lactone
- EINECS 273-411-8
- FEMA No. 3758
- UNII-3WL5LFE5RZ
- (3E)-6-(3-hexenyl)tetrahydro-2H-pyran-2-one
- 68959-28-4
- AKOS006274559
- trans-6-(3-hexenyl)tetrahydro-2H-pyran-2-one
- (3E)-6-(hex-3-en-1-yl)tetrahydro-2H-pyran-2-one
- 6-[(3E)-hex-3-en-1-yl]oxan-2-one
- CHEBI:167500
- (8E)-5-hydroxy-8-undecenoic acid delta-lactone
- 5-hydroxyundec-8-enoic acid delta-lactone
- CHEBI:167501
- FEMA 3758
- (E)-6-(hex-3-enyl)tetrahydro-2H-pyran-2-one
- 6-(Hex-3-en-1-yl)tetrahydro-2H-pyran-2-one
- NS00012593
- 32764-99-1
- 259210-34-9
- JASMOLACTONE EXTRA C
- (E)-6-(Hex-3-en-1-yl)tetrahydro-2H-pyran-2-one
- (8E)-5-hydroxyundec-8-enoic acid delta-lactone
- SCHEMBL3504628
- (E)-6-(3-hexenyl)tetrahydro-2H-pyran-2-one
- 6-(hex-3-en-1-yl)oxan-2-one
- 6-[(E)-hex-3-enyl]oxan-2-one
- 6-[(3E)-hex-3-en-1-yl]tetrahydro-2H-pyran-2-one
- 6-hex-3-enyloxan-2-one
-
- Inchi: 1S/C11H18O2/c1-2-3-4-5-7-10-8-6-9-11(12)13-10/h3-4,10H,2,5-9H2,1H3/b4-3+
- InChI Key: UJHDFCVFLRPEJQ-ONEGZZNKSA-N
- SMILES: O1C(CCCC1CC/C=C/CC)=O
Computed Properties
- Exact Mass: 182.13100
- Monoisotopic Mass: 182.13068
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 185
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3
- XLogP3: 2.7
Experimental Properties
- Density: 0.953
- Boiling Point: 297.489°C at 760 mmHg
- Flash Point: 120.923°C
- Refractive Index: 1.463
- PSA: 26.30000
- LogP: 2.82850
- FEMA: 3758 | 5-HYDROXY-8-UNDECENOIC ACID DELTA-LACTONE
2H-Pyran-2-one,6-(3Z)-3-hexen-1-yltetrahydro- Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
68959-28-4 (2H-Pyran-2-one,6-(3Z)-3-hexen-1-yltetrahydro-) Related Products
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